Cas no 941939-39-5 (4-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide
• CAS No: 941939-39-5
• MF: C₁₈H₁₉FN₂O₄S
• MW: 378.417866945267
• CID: 5500764
• Update Time: 2025-06-08

4-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide
• 4-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C18H19FN2O4S/c1-25-17-12-14(7-10-16(17)21-11-3-2-4-18(21)22)20-26(23,24)15-8-5-13(19)6-9-15/h5-10,12,20H,2-4,11H2,1H3
• InChI Key： GRQFUZZHQBBGNX-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(N3CCCCC3=O)C(OC)=C2)(=O)=O)=CC=C(F)C=C1

Additional information on 4-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide

4-Fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide (CAS No. 941939-39-5): An Overview

4-Fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide (CAS No. 941939-39-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FLZ, is characterized by its unique structural features, which include a fluoro-substituted benzene ring, a methoxy group, and a piperidinone moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The development and study of 4-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide have been driven by its promising pharmacological properties. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors, particularly in the context of neurodegenerative diseases and cancer. The compound's ability to modulate these targets makes it a valuable candidate for further investigation in drug discovery and development.

Structural Analysis: The molecular structure of 4-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide is composed of a benzene ring substituted with a fluoro group at the 4-position, a methoxy group at the 3-position, and a sulfonamide linkage to another benzene ring. The piperidinone moiety attached to the second benzene ring adds complexity and contributes to the compound's biological activity. This structure provides a scaffold for potential modifications to enhance its pharmacological properties.

Pharmacological Properties: One of the key areas of interest in the study of 4-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide is its ability to act as an inhibitor of specific enzymes. Research has shown that it can effectively inhibit the activity of certain kinases, which are enzymes involved in signal transduction pathways. This inhibition can have significant implications for treating diseases such as cancer, where aberrant kinase activity is often observed.

In addition to its kinase inhibitory properties, 4-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide has also been investigated for its potential neuroprotective effects. Studies have demonstrated that it can reduce oxidative stress and inflammation in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Preclinical Studies: Preclinical studies have provided valuable insights into the safety and efficacy of 4-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide. In vitro and in vivo experiments have shown that it exhibits good pharmacokinetic properties, including favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings support its potential for further development into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-y l)phenylbenzene - 1 - sulfonamide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. Ongoing phase II trials are focusing on specific indications such as cancer and neurodegenerative diseases.

Synthesis and Production: The synthesis of 4-fluoro-N - 3 - methoxy - 4 - (2 - oxopiperidin - 1 - yl) phenylbenzene - 1 - sulfonamide involves several steps, including the preparation of intermediates and the final coupling reaction to form the desired product. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. The choice of synthetic method depends on factors such as cost-effectiveness, environmental impact, and scalability.

Potential Applications: The diverse pharmacological properties of 4-fluoro-N - 3 - methoxy - 4 - (2 - oxopiperidin - 1 - yl) phenylbenzene - 1 - sulfonamide make it suitable for a wide range of applications in medicine. Its kinase inhibitory activity suggests potential use in cancer therapy, while its neuroprotective effects could be beneficial in treating neurodegenerative diseases. Additionally, ongoing research is exploring its anti-inflammatory properties for conditions such as rheumatoid arthritis.

FUTURE DIRECTIONS AND CONCLUSIONS: The continued study of 4-fluoro-N - 3 - methoxy - 4 - (2 - oxopiperidin - 1 - yl) phenylbenzene - 1 - sulfonamide holds great promise for advancing our understanding of its mechanisms of action and therapeutic potential. Further research is needed to fully elucidate its biological activities and optimize its use in clinical settings. As new data emerges from ongoing clinical trials, this compound may prove to be a valuable addition to the arsenal of drugs available for treating various diseases.